Cas no 286367-72-4 (Butanoic-1,2-13C2 acid(9CI))

• Product Name: Butanoic-1,2-13C2 acid(9CI)
• CAS No: 286367-72-4
• MF: C₄H₈O₂
• MW: 90.0904312133789
• CID: 248590
• PubChem ID: 16213534
• Update Time: 2025-11-02

Butanoic-1,2-13C2 acid(9CI) Chemical and Physical Properties

Names and Identifiers

• Butanoic-1,2-13C2 acid(9CI)
• butanoic acid-13C2
• BUTYRIC-1,2-13C2 ACID
• 286367-72-4
• Butyric acid-1,2-13C2, 99 atom % 13C
• Butyric acid-1,2-13C2
• (1, 2-13C2)butanoic acid
• (1,2-~13~C_2_)Butanoic acid
• J-017167
• (1,2-13C2)butanoic acid
• Butanoic acid-1,2-13C2
• DTXSID70584024

• Inchi： 1S/C4H8O2/c1-2-3-4(5)6/h2-3H2,1H3,(H,5,6)/i3+1,4+1
• InChI Key： FERIUCNNQQJTOY-CQDYUVAPSA-N
• SMILES： O[13C]([13CH2]CC)=O

Computed Properties

• Exact Mass: 90.059139164g/mol
• Monoisotopic Mass: 90.059139164g/mol
• Isotope Atom Count: 2
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 2
• Complexity: 49.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Color/Form: Liquid
• Density: 0.986 g/mL at 25 °C
• Melting Point: -6--3 °C(lit.)
• Boiling Point: 162 °C(lit.)
• Flash Point: 170 °F
• Refractive Index: n20/D 1.3969(lit.)
• Solubility: Not determined

Butanoic-1,2-13C2 acid(9CI) Security Information

• Hazardous Material transportation number：UN 2820 8/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-34
• Safety Instruction： 26-27-36/37/39-45-36
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Straight chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Straight chain fatty acids

Additional information on Butanoic-1,2-13C2 acid(9CI)

Comprehensive Guide to Butanoic-1,2-13C2 acid (9CI) (CAS No. 286367-72-4): Properties, Applications, and Market Insights

Butanoic-1,2-13C2 acid (9CI), with the CAS number 286367-72-4, is a stable isotope-labeled derivative of butanoic acid. This compound is increasingly gaining attention in scientific research, particularly in metabolic studies and analytical chemistry. The incorporation of carbon-13 (13C) isotopes at the 1 and 2 positions makes it a valuable tool for tracing biochemical pathways and enhancing NMR spectroscopy accuracy.

The unique properties of Butanoic-1,2-13C2 acid stem from its isotopic labeling. Unlike conventional butanoic acid, this variant provides researchers with precise tracking capabilities in metabolic flux analysis. Its molecular formula is C₄H₈O₂, but the 13C-labeled carbons distinguish it in mass spectrometry and nuclear magnetic resonance (NMR) studies. This specificity is crucial for applications in pharmaceuticals, environmental science, and food chemistry.

One of the most prominent applications of Butanoic-1,2-13C2 acid (9CI) is in metabolic research. Scientists use it to study short-chain fatty acid metabolism, particularly in gut microbiota and energy production pathways. Recent studies highlight its role in understanding obesity, diabetes, and inflammatory bowel diseases—topics currently trending in health and wellness discussions. The compound's ability to act as a tracer helps elucidate how dietary components influence metabolic health.

In the field of analytical chemistry, Butanoic-1,2-13C2 acid serves as an internal standard for quantitative analysis. Its isotopic purity ensures minimal interference in GC-MS and LC-MS workflows, making it indispensable for accurate metabolite profiling. Laboratories focusing on precision medicine and biomarker discovery frequently utilize this compound to validate their analytical methods.

The demand for 13C-labeled compounds like Butanoic-1,2-13C2 acid has surged due to advancements in stable isotope probing techniques. Researchers are increasingly adopting these methods to explore microbial communities in environmental samples, aligning with global interests in microbiome research and sustainability. This compound's utility extends to soil and water studies, where it helps track carbon flow in ecosystems.

From a commercial perspective, Butanoic-1,2-13C2 acid (CAS 286367-72-4) occupies a niche but growing segment in the isotope-labeled chemicals market. Pharmaceutical companies and contract research organizations are key consumers, driven by needs in drug development and clinical diagnostics. The compound's stability and well-characterized properties make it a preferred choice for long-term studies requiring reliable tracers.

Quality control is paramount when working with Butanoic-1,2-13C2 acid. Reputable suppliers provide certificates of analysis detailing isotopic enrichment (typically ≥99%) and chemical purity. These specifications are critical for researchers who require consistent performance in sensitive applications like fluxomics and kinetic studies.

Emerging applications for Butanoic-1,2-13C2 acid (9CI) include nutritional research and sports science. Athletes' metabolism and energy utilization patterns are being decoded using isotopic tracers, coinciding with public fascination with personalized nutrition and performance optimization. This intersection of chemistry and human physiology demonstrates the compound's versatility beyond traditional laboratory settings.

Storage and handling of Butanoic-1,2-13C2 acid follow standard protocols for carboxylic acids. While not classified as hazardous, proper laboratory practices should be maintained. The compound's stability under recommended conditions (typically room temperature, protected from moisture) ensures long shelf life—an important consideration for research budgeting and planning.

The synthesis of Butanoic-1,2-13C2 acid involves specialized isotope incorporation techniques, often starting from 13C-labeled precursors. Manufacturers employ rigorous purification processes to achieve the high isotopic and chemical purity demanded by end-users. Continuous improvements in production methods are making these labeled compounds more accessible to the broader scientific community.

Looking ahead, Butanoic-1,2-13C2 acid (CAS 286367-72-4) is poised to play an expanding role in precision agriculture and climate change research. As scientists investigate carbon cycling in plants and soils, this tracer offers invaluable insights—connecting to widespread public concern about sustainable food systems and carbon sequestration technologies.

For researchers considering Butanoic-1,2-13C2 acid for their work, collaboration with experienced isotope chemists can optimize experimental design. The compound's strategic use in pulse-chase experiments and metabolic network modeling continues to generate high-impact publications across life science disciplines.